Cas no 2248312-34-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate is a specialized chemical compound featuring a bicyclo[4.1.0]heptane core linked to an isoindole-1,3-dione moiety via an acetate bridge. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and advanced materials. The bicycloheptane framework enhances steric and electronic properties, while the isoindole-1,3-dione group offers potential for further functionalization. Its stability under various conditions and compatibility with diverse reaction pathways make it a versatile intermediate. Researchers may leverage its structural features for designing targeted molecules with specific biological or material applications.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate structure
2248312-34-5 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
CAS No:2248312-34-5
MF:C17H17NO4
MW:299.321184873581
CID:5899691
PubChem ID:165727030
Update Time:2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
    • 2248312-34-5
    • EN300-6525017
    • Inchi: 1S/C17H17NO4/c19-15(8-10-5-6-11-9-12(11)7-10)22-18-16(20)13-3-1-2-4-14(13)17(18)21/h1-4,10-12H,5-9H2
    • InChI Key: VIPSZLHTILVFCO-UHFFFAOYSA-N
    • SMILES: O(C(CC1CCC2CC2C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 299.11575802g/mol
  • Monoisotopic Mass: 299.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.7Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6525017-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
0.05g
$972.0 2025-03-13
Enamine
EN300-6525017-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
0.1g
$1019.0 2025-03-13
Enamine
EN300-6525017-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
0.25g
$1065.0 2025-03-13
Enamine
EN300-6525017-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
0.5g
$1111.0 2025-03-13
Enamine
EN300-6525017-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
1.0g
$1157.0 2025-03-13
Enamine
EN300-6525017-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
2.5g
$2268.0 2025-03-13
Enamine
EN300-6525017-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
5.0g
$3355.0 2025-03-13
Enamine
EN300-6525017-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate
2248312-34-5 95.0%
10.0g
$4974.0 2025-03-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-yl}acetate, identified by the CAS number 2248312-34-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity.

The molecular structure of this compound is characterized by a bicyclic framework, specifically the bicyclo[4.1.0]heptane system, which contributes to its stability and rigidity. The isoindole moiety further enhances its versatility, making it a valuable component in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The integration of the isoindole group with the bicyclo[4.1.0]heptane system has been shown to significantly improve the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving cyclization reactions and esterification techniques. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring its suitability for large-scale production.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point and excellent solubility in organic solvents, making it ideal for use in various chemical reactions and formulations. Additionally, its thermal stability makes it suitable for applications requiring high temperatures or prolonged exposure to heat.

One of the most exciting developments involving this compound is its application in the field of nanotechnology. Recent research has demonstrated its ability to self-assemble into nanostructures under specific conditions, opening new avenues for its use in drug delivery systems and electronic devices.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[4.1.0]heptan-3-y}acetate represents a significant advancement in organic chemistry with diverse applications across multiple disciplines.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.